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Compound of Interest

Compound Name: TERT activator-2

Cat. No.: B10805003

Get Quote

For researchers and scientists engaged in drug development, the responsible handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step procedure for the

proper disposal of TERT activator-2 (CAS No. 332939-29-4), a small molecule compound

used in research related to cellular lifespan and telomere functions. Adherence to these

protocols is essential for maintaining a safe and compliant research environment.

Quantitative Data Summary
No quantitative data regarding specific disposal limits or concentrations were available in the

reviewed safety documentation. Disposal procedures should be based on the qualitative

guidelines outlined below and in accordance with local, state, and federal regulations.

Experimental Protocols: Proper Disposal
Procedures for TERT Activator-2
The following procedures are based on the Safety Data Sheet (SDS) for TERT activator-2 and

general best practices for the disposal of research-grade chemical compounds.
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1. Personal Protective Equipment (PPE): Before handling TERT activator-2 for disposal,

ensure you are wearing appropriate PPE:

Gloves: Chemical-resistant gloves.

Eye Protection: Tightly fitting safety goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: If there is a risk of dust formation or aerosolization, use a certified

respirator.

2. Waste Identification and Segregation:

Unused Product: Any unwanted or expired TERT activator-2 solid should be treated as

chemical waste.

Contaminated Materials: Any items such as pipette tips, tubes, or gloves that have come into

contact with TERT activator-2 should also be disposed of as chemical waste.

Solutions: Solutions containing TERT activator-2 should be collected in a designated,

sealed, and clearly labeled waste container.

3. Step-by-Step Disposal Protocol:

Step 1: Consultation with Safety Data Sheet (SDS) and Institutional Guidelines.

Always refer to the specific SDS provided by the manufacturer for TERT activator-2
before initiating any disposal procedures.[1]

Consult and adhere to your institution's Environmental Health and Safety (EHS)

department's guidelines for chemical waste disposal.[2][3]

Step 2: Preparing for Disposal.

Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of any

dust or vapors.[1]
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Ensure that all sources of ignition are removed from the area.[1]

Step 3: Containment of Waste.

Solid Waste: Collect solid TERT activator-2 and any contaminated disposable lab

supplies in a suitable, closed container that is clearly labeled as "Hazardous Waste" and

includes the full chemical name "TERT activator-2".[1]

Liquid Waste: Collect any solutions containing TERT activator-2 in a chemically

compatible, leak-proof container with a secure cap. Label the container with "Hazardous

Waste" and list all chemical constituents, including solvents and their approximate

concentrations.

Step 4: Approved Disposal Methods.

The primary recommended method of disposal is through a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing.[1]

Do not dispose of TERT activator-2 down the drain or in the regular trash.[1] Discharge

into the environment must be avoided.[1]

Step 5: Disposal of Empty Containers.

Empty containers of TERT activator-2 should be triple-rinsed with an appropriate solvent.

[1]

The rinsate should be collected and disposed of as hazardous chemical waste.

After rinsing, the container can be offered for recycling or reconditioning.[1] Alternatively,

the packaging can be punctured to render it unusable for other purposes and then

disposed of in a sanitary landfill.[1]

Combustible packaging materials may be disposed of via controlled incineration.[1]

Step 6: Arranging for Waste Pickup.

Store the sealed and labeled waste containers in a designated and secure waste

accumulation area within your laboratory.
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Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Visualization of TERT Activator-2 Signaling Pathway
TERT activator compounds have been shown to upregulate the transcription of Telomerase

Reverse Transcriptase (TERT) through the MEK/ERK/AP-1 signaling cascade.

TERT Activator-2 MEK ERK AP-1 TERT GeneUpregulates TERT Transcription

Click to download full resolution via product page

Caption: TERT Activator-2 signaling pathway via MEK/ERK/AP-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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